Cas no 2094959-90-5 (2-cyano-3-(3,5-dibromopyridin-4-yl)-N-methylprop-2-enamide)

• Product Name: 2-cyano-3-(3,5-dibromopyridin-4-yl)-N-methylprop-2-enamide
• CAS No: 2094959-90-5
• MF: C₁₀H₇Br₂N₃O
• MW: 344.990080118179
• CID: 5459805
• Update Time: 2025-05-22

2-cyano-3-(3,5-dibromopyridin-4-yl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(3,5-dibromopyridin-4-yl)-N-methylprop-2-enamide
• Z2111729589
• (E)-2-Cyano-3-(3,5-dibromopyridin-4-yl)-N-methylprop-2-enamide

• Inchi： 1S/C10H7Br2N3O/c1-14-10(16)6(3-13)2-7-8(11)4-15-5-9(7)12/h2,4-5H,1H3,(H,14,16)/b6-2+
• InChI Key： NAXSTAADWZKTRO-QHHAFSJGSA-N
• SMILES： BrC1C=NC=C(C=1/C=C(\C#N)/C(NC)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 65.8

Additional information on 2-cyano-3-(3,5-dibromopyridin-4-yl)-N-methylprop-2-enamide

2-Cyano-3-(3,5-Dibromopyridin-4-Yl)-N-Methylprop-2-Enamide: A Comprehensive Overview

The compound with CAS No 2094959-90-5, commonly referred to as 2-cyano-3-(3,5-dibromopyridin-4-yl)-N-methylprop-2-enamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a heterocyclic aromatic compound, and incorporates a cyano group, a methyl group, and an enamide functional group. The presence of these functional groups imparts versatile reactivity and bioactivity, making it a subject of interest for researchers across various disciplines.

Recent studies have highlighted the importance of dibromopyridine derivatives in medicinal chemistry. The 3,5-dibromopyridin-4-yl moiety in this compound is particularly notable for its potential role in modulating enzyme activity and receptor binding. Researchers have explored the ability of such brominated pyridine derivatives to act as inhibitors of kinases and other enzymes involved in disease pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that similar compounds exhibit potent inhibitory effects on tyrosine kinases, which are often overexpressed in cancer cells.

The cyano group attached to the propenamide chain further enhances the compound's versatility. Cyanide groups are known to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. This feature makes 2-cyano derivatives promising candidates for drug design, particularly in the development of small molecule inhibitors targeting specific protein-protein interactions. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating their optimization for therapeutic applications.

The N-methylprop-2-enamide portion of the molecule introduces additional complexity to its structure. The enamide group is known for its ability to form conjugated systems, which can influence both the electronic properties and the stereochemistry of the molecule. This structural feature is particularly advantageous in designing compounds with desired pharmacokinetic profiles. For example, studies have shown that enamide-containing compounds can exhibit improved solubility and bioavailability compared to their non-enamided counterparts.

From a synthetic standpoint, the preparation of 2-cyano-3-(3,5-dibromopyridin-4-yl)-N-methylprop-2-enamide involves a series of well-established organic reactions. The synthesis typically begins with the bromination of pyridine derivatives, followed by alkylation or substitution reactions to introduce the cyano and methyl groups. Recent innovations in catalytic methods have allowed for more efficient and selective syntheses, reducing production costs and environmental impact.

One area where this compound has shown particular promise is in the field of oncology. Preclinical studies have demonstrated that dibromopyridine-based enamides can selectively target cancer cells while sparing normal tissues. This selectivity arises from their ability to inhibit key enzymes involved in cell proliferation and survival pathways. For instance, a study published in *Cancer Research* reported that this compound exhibits potent anti-proliferative effects on human breast cancer cells by inhibiting the activity of cyclin-dependent kinases (CDKs).

In addition to its therapeutic potential, 2-cyano derivatives like this compound are also being explored for their role in agrochemicals. Their ability to modulate plant growth regulators has led to investigations into their use as herbicides or fungicides. Recent research has focused on optimizing their stability under environmental conditions while maintaining efficacy against target pests.

Looking ahead, the development of novel analogs based on this structure holds immense potential for expanding its applications further. Researchers are currently exploring modifications to enhance its pharmacokinetic properties or broaden its spectrum of biological activities. For example, efforts are underway to introduce additional functional groups that could improve its solubility or enable targeted delivery using nanotechnology.

In conclusion, CAS No 2094959-90-5, or 2-cyano-3-(3,5-dibromopyridin-4-yl)-N-methylprop-2-enamide, represents a fascinating intersection of organic synthesis and pharmacological innovation. Its unique structure endows it with versatile properties that make it a valuable tool in drug discovery and beyond. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in advancing modern medicine.